Cas no 852840-45-0 (6-(4-bromophenyl)-3H,4H-thieno3,2-dpyrimidin-4-one)

• Product Name: 6-(4-bromophenyl)-3H,4H-thieno3,2-dpyrimidin-4-one
• CAS No: 852840-45-0
• MF: C₁₂H₇BrN₂OS
• MW: 307.165780305862
• CID: 2115177
• PubChem ID: 135413401
• Update Time: 2025-04-21

6-(4-bromophenyl)-3H,4H-thieno3,2-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-(4-bromophenyl)-Thieno[3,2-d]pyrimidin-4(3H)-one
• 6-(4-bromophenyl)-3H,4H-thieno3,2-dpyrimidin-4-one
• CJB84045
• Z89269455
• 6-(4-Bromo-phenyl)-3H-thieno[3,2-d]pyrimidin-4-one
• SMR000595652
• CS-0237801
• CHEMBL1495829
• 6-(4-bromophenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one
• HMS2915C17
• MLS001175564
• AKOS001064046
• DA-36830
• EN300-18712
• 6-(4-Bromophenyl)thieno[3,2-d]pyrimidin-4(3H)-one
• DTXSID801320231
• 852840-45-0
• 6-(4-bromophenyl)-3h-thieno[3,2-d]pyrimidin-4-one

• MDL： MFCD04973913
• Inchi： 1S/C12H7BrN2OS/c13-8-3-1-7(2-4-8)10-5-9-11(17-10)12(16)15-6-14-9/h1-6H,(H,14,15,16)
• InChI Key： CTZPYIQFWUGOTD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CC2=C(C(NC=N2)=O)S1

Computed Properties

• Exact Mass: 305.94625Da
• Monoisotopic Mass: 305.94625Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 69.7Ų